Cas no 66670-54-0 (6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER)

• Product name: 6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER
• CAS No: 66670-54-0
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• MDL: MFCD00244132
• CID: 964380
• PubChem ID: 1475944

6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 6-chloro-2H-chromene-3-carboxylate
• 4G-419S
• 66670-54-0
• DTXSID50363091
• CS-0454720
• A835513
• AKOS015992759
• MFCD00244132
• Ethyl6-chloro-2H-chromene-3-carboxylate
• AB05482
• FT-0641087
• DB-054949

• MDL： MFCD00244132
• Inchi： InChI=1S/C12H11ClO3/c1-2-15-12(14)9-5-8-6-10(13)3-4-11(8)16-7-9/h3-6H,2,7H2,1H3
• InChI Key： GROZIKGJLUCJFB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(C=CC(=C2)Cl)OC1

Computed Properties

• Exact Mass: 238.04000
• Monoisotopic Mass: 238.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.292
• Boiling Point: 352.9°C at 760 mmHg
• Flash Point: 148.5°C
• Refractive Index: 1.564
• PSA: 35.53000
• LogP: 2.67890
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-CHLORO-2H-CHROMENE-3-CARBOXYLIC ACID ETHYL ESTER Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans